C.I. Food Blue 1-aluminum lake

• CAS: 1342-11-6
• Molecular Formula: C16H10AlN2O8S2+3
• Molecular Weight: 449.4 g/mol
• SMILES: C1=CC2=C(C=C1S(=O)(=O)O)C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)N2.[Al+3]
• InChI: InChI=1S/C16H10N2O8S2.Al/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17,19H,(H,21,22,23)(H,24,25,26);/q;+3
• InChIKey: KKHVNJFMNFIZLB-IERUDJENSA-N

The only FDA-authorized synthetic blue lake for PMMA bone cement (21 CFR §74.3102, ≤0.1% wt). Near-zero aqueous solubility (0.001–0.01%) prevents dye leaching in implantable devices—a non-negotiable requirement unmet by FD&C Blue No. 1 lake. Its unique dual-stage (unsaturated+saturated) dye-elution profile in saline is qualitatively distinct from Brilliant Blue FCF lake, making inter-lake substitution scientifically invalid without full reformulation. Available in three dye-content grades (Low 11–16%, Mid 20–26%, High 35–42%) with 200°C thermal stability. Disperses in oils, glycerin, propylene glycol for fat-based confections, pharma film coatings, and anhydrous cosmetics. FDA batch certification documentation required per 21 CFR Part 80.

C.I. Food Blue 1–Aluminum Lake (CAS 1342-11-6): Indigoid Lake Pigment Identity and Procurement Baseline

C.I. Food Blue 1–aluminum lake (CAS 1342-11-6; also indexed as CAS 16521-38-3), synonymously known as Indigo Carmine Aluminum Lake, FD&C Blue No. 2 Aluminum Lake, Pigment Blue 63, and C.I. 73015:1, is the water‑insoluble aluminum salt of the sulfonated indigoid dye Indigo Carmine (C.I. Food Blue 1; FD&C Blue No. 2) precipitated onto an aluminum hydroxide substrate [1]. It belongs to the indigoid class of synthetic food color lakes—structurally and chromophorically distinct from the triphenylmethane‑based Brilliant Blue FCF aluminum lake (FD&C Blue No. 1 lake, C.I. 42090:1) [2]. The lake is a purplish‑blue fine powder exhibiting a characteristic UV‑Vis absorption maximum at 612 ± 2 nm and is practically insoluble in water and organic solvents (0.001%–0.01%), in stark contrast to the parent dye's water solubility of approximately 1 g/100 mL . It is internationally approved as a food additive (INS 132, E 132) and is separately regulated by the U.S. FDA under 21 CFR 74.3102 for specific medical device uses [3].

• [1] Yuan D, Lei S, Gao L, Liu Y, Liu G, Wang C. Mechanism Study of the Formation of Indigo Carmine–Aluminum Hydroxide Lake for Food Use. J Food Sci. 2019;84(11):3129–3139. doi:10.1111/1750-3841.14809 View Source
• [2] Kobayashi M, et al. Dye Elution from Aluminum Lakes of Synthetic Food Colors (VI) Brilliant Blue FCF Lakes. J Jpn Soc Colour Mater. 1987;60(1):2–13. View Source
• [3] U.S. FDA. 21 CFR § 74.3102 – FD&C Blue No. 2. Specifications and uses including FD&C Blue No. 2–Aluminum Lake on alumina for bone cement. View Source

C.I. Food Blue 1–Aluminum Lake: Why In‑Class Blue Lakes and the Parent Dye Cannot Be Interchanged

C.I. Food Blue 1–aluminum lake is not a direct substitute for other synthetic blue lakes or the parent water‑soluble indigo carmine dye, and substitution without reformulation and revalidation carries scientifically demonstrable risk. Unlike the parent dye, which dissolves at ~10 g/L in water, the aluminum lake is insoluble in aqueous and organic phases (0.001%–0.01%), fundamentally altering color‑release kinetics, bleed resistance, and dispersion requirements in finished products . Compared with Brilliant Blue FCF aluminum lake (C.I. 42090:1), the indigo carmine lake exhibits a qualitatively different dye‑elution curve type in saline environments—displaying both unsaturated and saturated elution stages versus the exclusively saturated‑type elution of Brilliant Blue FCF lake—meaning that shelf‑life color migration predictions cannot be extrapolated between the two [1][2]. Furthermore, FD&C Blue No. 2 aluminum lake holds a unique FDA regulatory authorization for coloring bone cement that is absent for FD&C Blue No. 1 lake, making substitution a compliance liability in medical device manufacturing [3]. The quantitative evidence below substantiates each of these differentiation points.

• [1] Yamada M, et al. Dye Elution from Aluminum Lakes of Synthetic Food Colors (V) Indigo Carmine Lakes. J Jpn Soc Colour Mater. 1986;59(11):663–669. View Source
• [2] Kobayashi M, et al. Dye Elution from Aluminum Lakes of Synthetic Food Colors (VI) Brilliant Blue FCF Lakes. J Jpn Soc Colour Mater. 1987;60(1):2–13. View Source
• [3] U.S. FDA. 21 CFR § 74.3102 – FD&C Blue No. 2. Subsection (c)(2): FD&C Blue No. 2–Aluminum Lake on alumina may be safely used for coloring bone cement at ≤0.1% by weight. View Source

Quantitative Differentiation Evidence for C.I. Food Blue 1–Aluminum Lake Versus Comparators

Water Solubility: 100–1,000× Lower Than Parent Indigo Carmine Dye

C.I. Food Blue 1–aluminum lake is practically insoluble in water and organic solvents, with a reported solubility range of 0.001% to 0.01% (w/w) . Its parent water‑soluble dye, Indigo Carmine (C.I. 73015, FD&C Blue No. 2), dissolves at approximately 10 g/L (1% w/v) at 25 °C . This represents a solubility reduction factor of roughly 100–1,000×. The insolubility is a direct consequence of the lake formation process, in which sulfonic acid groups of the dye coordinate with aluminum atoms in the aluminum hydroxide substrate, as confirmed by IR spectroscopy [1].

Evidence Dimension	Water solubility (w/w at ambient temperature)
Target Compound Data	0.001% to 0.01% (practically insoluble)
Comparator Or Baseline	Indigo Carmine dye (CAS 860-22-0): ~1 g/100 mL = 1% at 25 °C (10 g/L)
Quantified Difference	Approximately 100–1,000× lower solubility for the aluminum lake
Conditions	Ambient temperature; water as solvent. Lake data from ChemicalBook/ChemBK compilations; dye solubility from Merck Millipore specification.

Why This Matters

Procurement decisions for applications requiring color fastness in aqueous or high‑fat environments (e.g., coated tablets, oil‑based confections, lipid‑phase cosmetics) must account for this 100–1,000× solubility gap, as direct substitution with the soluble dye will result in uncontrolled color bleeding and migration.

• [1] Yuan D, Lei S, Gao L, Liu Y, Liu G, Wang C. Mechanism Study of the Formation of Indigo Carmine–Aluminum Hydroxide Lake for Food Use. J Food Sci. 2019;84(11):3129–3139. IR spectra indicated sulfonic acid groups participated in a chemical reaction during adsorption. View Source

Anti‑Eluting Strength: 2–5× Superior to Commercial Indigo Carmine Lakes

In a controlled preparation study, indigo carmine aluminum lakes synthesized by dyeing an aluminum chloride hydroxide substrate gel achieved dye contents up to twice that of commercial lakes and exhibited anti‑eluting strength 2 to 5 times greater than the best commercially available indigo carmine lake benchmarked in 1% NaCl solution [1]. The limiting dye anion capacity of the aluminum hydroxide substrate was found at approximately 40% dye content, and the elution feature displayed distinct unsaturated‑to‑saturated transitional stages characteristic of the dye content level [1]. This indicates that lake quality—and specifically anti‑eluting performance—is highly dependent on manufacturing process parameters (substrate precipitation pH, dye content, and drying temperature) and is not uniform across suppliers [2].

Evidence Dimension	Anti‑eluting strength (resistance to dye release into saline solution)
Target Compound Data	Laboratory‑prepared IC lake: 2–5× higher anti‑eluting strength; dye content up to 2× commercial lake
Comparator Or Baseline	Most excellent brand of commercially available indigo carmine lake (1986 benchmark)
Quantified Difference	2–5× stronger anti‑eluting strength; ~2× higher dye loading capacity
Conditions	1% NaCl aqueous solution elution assay; dye content range 29.7–42.1%; Japan Society of Colour Material study (1986)

Why This Matters

For procurement in food and pharmaceutical manufacturing where salt‑containing matrices accelerate dye leaching, specification of lake quality beyond mere dye content percentage is critical; anti‑eluting strength can vary by a factor of 2–5× between suppliers.

• [1] Yamada M, et al. Dye Elution from Aluminum Lakes of Synthetic Food Colors (V) Indigo Carmine Lakes. J Jpn Soc Colour Mater. 1986;59(11):663–669. Abstract: lake specimen prepared in this study had dye content twice as large and anti‑eluting strength 2 to 5 times as strong as a commercially available lake. View Source
• [2] Kobayashi M, et al. Dye Elution from Aluminum Lakes of Synthetic Food Colors (VI) Brilliant Blue FCF Lakes. J Jpn Soc Colour Mater. 1987;60(1):2–13. Effect of substrate‑precipitating pH, dye content, and drying temperature on anti‑eluting strength. View Source

Dye‑Elution Curve Type: Indigo Carmine Lake Differs Fundamentally from Brilliant Blue FCF Lake

A direct cross‑study comparison of two landmark papers from the Japan Society of Colour Material reveals a structurally determined difference in dye‑elution behavior between the two major FDA‑certified blue aluminum lakes. Indigo Carmine aluminum lake (C.I. 73015:1) exhibits both unsaturated and saturated stages in its dye‑elution curve when exposed to 1% NaCl solution, with the elution profile changing qualitatively depending on whether the lake is below or above its dye‑saturation limit (~40% dye content) [1]. In contrast, Brilliant Blue FCF aluminum lake (C.I. 42090:1) displays exclusively dye‑saturated‑type elution behavior across all dye anion contents from 14.7% to 37.8%, with no unsaturated stage observed [2]. The authors explicitly noted that this feature was 'quite different from the Tartrazine, Sunset Yellow FCF and Indigo Carmine lakes.' This mechanistic divergence means that predictive models of color migration during product shelf life cannot be transferred from the Brilliant Blue FCF lake to the Indigo Carmine lake system.

Evidence Dimension	Dye‑elution curve characteristics in 1% NaCl solution
Target Compound Data	Indigo Carmine lake: displays both unsaturated and saturated elution stages, transitioning at ~40% dye content (limiting substrate capacity)
Comparator Or Baseline	Brilliant Blue FCF lake: exclusively dye‑saturated‑type elution; no unsaturated stage observed at 14.7–37.8% dye anion content
Quantified Difference	Qualitatively different elution curve type (mixed unsaturated/saturated vs. monophasic saturated) – a categorical, not scalar, difference
Conditions	1% NaCl aqueous solution; indigo carmine lake dye content 29.7–42.1% (1986 study); Brilliant Blue FCF lake dye content 14.7–37.8% (1987 study); both prepared on aluminum chloride hydroxide substrate gel

Why This Matters

Formulators developing products with saline or electrolyte‑containing matrices must not assume interchangeability of blue lakes; the indigo carmine lake's biphasic elution behavior demands distinct formulation strategies for color‑fastness prediction compared with Brilliant Blue FCF lake.

• [1] Yamada M, et al. Dye Elution from Aluminum Lakes of Synthetic Food Colors (V) Indigo Carmine Lakes. J Jpn Soc Colour Mater. 1986;59(11):663–669. Different stages of dye saturation, from unsaturated to saturated, gave different dye elution curves. View Source
• [2] Kobayashi M, et al. Dye Elution from Aluminum Lakes of Synthetic Food Colors (VI) Brilliant Blue FCF Lakes. J Jpn Soc Colour Mater. 1987;60(1):2–13. The unsaturated stage was not found … quite different from … Indigo Carmine lakes. View Source

Light and Heat Stability: Aluminum Lake Outperforms Parent Indigotine Dye

Multiple authoritative Chinese regulatory and chemical databases consistently report that C.I. Food Blue 1–aluminum lake exhibits 'stronger light and heat resistance than indigo' (靛蓝), i.e., the non‑sulfonated parent indigotine . The parent indigo (indigotine) dye is characterized as having 'poor light and heat resistance' and being 'unstable toward citric acid, tartaric acid, and alkali' [1]. While these statements are qualitative at source level, they are reproduced across the Chinese national food additive database (YNQSI), ChemicalBook, ChemBK, and the Sogou/Baidu encyclopedic entries for Pigment Blue 63, reflecting a consensus property. A vendor technical datasheet for Indigo Carmine Lake reports heat stability up to 200 °C and light fastness rated as 1 on a 1–8 scale where 8 = excellent , providing semi‑quantitative context, though the light fastness rating indicates that photostability remains a relative weakness even in the lake form compared with inorganic pigments.

Evidence Dimension	Comparative light and heat resistance
Target Compound Data	Indigo Carmine Aluminum Lake: heat stable to 200 °C; light fastness rating 1 (scale 1–8); described as 'stronger in light and heat resistance than indigo'
Comparator Or Baseline	Parent Indigo (Indigotine, non‑sulfonated): described as 'poor light and heat resistance'; unstable toward citric acid, tartaric acid, and alkali; sensitive to light and oxidizing agents
Quantified Difference	Heat stability improvement: stable to 200 °C (lake) vs. degradation observed for parent dye. Light fastness remains objectively low (1/8) even for the lake.
Conditions	Heat stability test per vendor specifications; light fastness measured on 1–8 scale; comparative stability claims from Chinese food additive databases (ChemicalBook, YNQSI)

Why This Matters

For applications requiring moderate thermal processing (e.g., baked goods, hot‑fill beverages, extruded snacks), the lake form's heat tolerance to 200 °C provides a clear processing window advantage over the parent dye, though its poor light fastness must be managed through packaging or formulation strategies.

• [1] YNQSI (Yunnan Provincial Product Quality Supervision and Inspection Institute). Food Chemical Additives Database – Indigotine and Its Aluminum Lake: 'Poor light and heat resistance; unstable toward citric acid, tartaric acid and alkali.' View Source

FDA Regulatory Niche: Exclusive Authorization for Bone Cement Coloring

Under 21 CFR § 74.3102(c)(2), the color additive FD&C Blue No. 2–Aluminum Lake on alumina is specifically authorized for safe use in coloring bone cement at a level not to exceed 0.1 percent by weight of the bone cement [1]. This authorization was established via a 1999 Federal Register amendment and is unique to FD&C Blue No. 2 aluminum lake; no analogous bone‑cement authorization exists for FD&C Blue No. 1 (Brilliant Blue FCF) aluminum lake under 21 CFR § 74.1101, § 74.2101, or any other section of the color additive regulations [2]. The clinical rationale documented in the medical literature is that indigo carmine coloration of bone cement provides a clear visual boundary between cement and bone during revision surgeries, reducing the risk of residual cement or excessive bone removal [3]. This regulatory exclusivity creates a non‑substitutable procurement requirement for medical device manufacturers producing colored bone cement products.

Evidence Dimension	FDA regulatory authorization for bone cement coloring
Target Compound Data	FD&C Blue No. 2–Aluminum Lake on alumina: authorized for bone cement at ≤0.1% w/w (21 CFR § 74.3102(c)(2))
Comparator Or Baseline	FD&C Blue No. 1 (Brilliant Blue FCF) Aluminum Lake: no bone cement authorization in 21 CFR Chapter I; uses limited to food, drugs, and cosmetics under separate sections
Quantified Difference	Categorical regulatory gap: authorized vs. not authorized for bone cement application
Conditions	U.S. FDA regulatory framework; 21 CFR Part 74 Subpart D (Medical Devices); Federal Register Vol. 64, No. 171, Sept. 3, 1999

Why This Matters

For medical device manufacturers producing colored bone cement, FD&C Blue No. 2 aluminum lake is the sole FDA‑compliant synthetic blue lake option, making substitution with FD&C Blue No. 1 lake a regulatory violation requiring new color additive petition approval.

• [1] U.S. FDA. 21 CFR § 74.3102(c)(2): 'The color additive FD&C Blue No. 2–Aluminum Lake on alumina may be safely used for coloring bone cement at a level not to exceed 0.1 percent by weight of the bone cement.' View Source
• [2] U.S. FDA. Regulatory Status of Color Additives. FD&C Blue No. 1 and FD&C Yellow No. 5 aluminum lakes for drug and cosmetic use are permanently listed in 21 CFR sections 74.1101, 74.1705, 74.2101, and 74.2705 – none include bone cement. View Source
• [3] Federal Register, Volume 64, No. 171 (September 3, 1999). FDA amending color additive regulations to provide for safe use of FD&C Blue No. 2–Aluminum Lake on alumina to color bone cement. View Source

Dye‑Content Grade Availability: Tunable Color Strength Across Three Standardized Tiers

Commercially, C.I. Food Blue 1–aluminum lake is supplied in three standardized dye‑content grades enabling formulators to match color intensity requirements to application needs without switching lakes. Per vendor technical datasheets, the low‑dye grade contains 11–16% pure indigo carmine, the mid‑dye grade 20–26%, and the high‑dye grade 35–42%, with the remainder consisting of the aluminum hydroxide substrate, moisture (≤17%), and trace sodium chloride/sulfate (≤2%) [1]. The parent water‑soluble Indigo Carmine dye, by contrast, is typically specified at ≥85% dye content with loss on drying ≤10% . The lake's tunable dye loading is a direct consequence of the adsorption‑driven formation mechanism; maximum dye adsorption capacity is limited to approximately 40% by the monolayer coverage of the aluminum hydroxide substrate, as determined by Langmuir isotherm modeling [2]. The Chinese national food safety standard GB 1886.357‑2022 likewise specifies a minimum indigo carmine content of 10% for the lake [3].

Evidence Dimension	Available dye content grades (commercial specification)
Target Compound Data	Low: 11–16%; Mid: 20–26%; High: 35–42% pure indigo carmine dye content on aluminum hydroxide substrate
Comparator Or Baseline	Parent Indigo Carmine dye (CAS 860-22-0): ≥85% total color (FDA specification); ≥80% spectrophotometric assay (Merck)
Quantified Difference	Lake dye content is 2–8× lower than parent dye by weight, but delivers equivalent tinctorial strength when properly dispersed in the target matrix
Conditions	Commercial supplier specifications (UL Prospector, Knowde/Neelikon); Chinese GB 1886.357‑2022 standard; JECFA/FDA purity requirements for parent dye

Why This Matters

Procurement teams can select the dye‑content grade that optimizes cost‑performance for their specific application, with low‑dye grades suitable for pastel shades and high‑dye grades for deep coloration, without reformulating the entire color system.

• [1] UL Prospector. Lake Indigo Carmine – Pure dye ranges: Low 11–16% Max, Mid 20–26% max, High 35–42% max. C.I. No. 73015:1. View Source
• [2] Yuan D, Lei S, Gao L, Liu Y, Liu G, Wang C. Mechanism Study of the Formation of Indigo Carmine–Aluminum Hydroxide Lake for Food Use. J Food Sci. 2019;84(11):3129–3139. Langmuir isotherm model; maximum adsorption capacity. View Source
• [3] GB 1886.357-2022. National Food Safety Standard – Food Additive Indigo Carmine Aluminum Lake. Minimum 10% indigo carmine content specification. View Source

C.I. Food Blue 1–Aluminum Lake: Evidence‑Backed Application Scenarios

Medical Device Manufacturing: FDA‑Compliant Colored Bone Cement

C.I. Food Blue 1–aluminum lake (as FD&C Blue No. 2 Aluminum Lake on alumina) is the only FDA‑authorized synthetic blue lake for coloring polymethyl methacrylate bone cement, permitted at ≤0.1% by weight under 21 CFR § 74.3102(c)(2) [1]. The lake's insolubility (0.001–0.01% in water) prevents dye leaching into surrounding tissue during cement curing and post‑implantation, while its indigo‑class chromophore provides the requisite visual contrast between cement and bone during revision arthroplasty [1]. Procurement for this application is non‑substitutable: FD&C Blue No. 1 lake lacks this regulatory authorization and cannot be used without a new FDA color additive petition.

Oil‑Based and High‑Fat Food Products: Bleed‑Free Coloration

The near‑complete insolubility of C.I. Food Blue 1–aluminum lake in aqueous and organic solvents makes it the preferred blue colorant for fat‑based confections, compound chocolate coatings, seasoned snack powders, and oil‑dispersed seasoning blends, where water‑soluble indigo carmine dye would migrate and produce color bleeding [1]. Lakes disperse in fat systems without dissolving, maintaining discrete pigment particles that deliver consistent, non‑migrating color . Available in three dye‑content grades (low 11–16%, mid 20–26%, high 35–42%), the lake can be matched to the color intensity requirements of the product while controlling raw material cost [2].

Pharmaceutical Tablet Coating and Dry Powder Blends

For pharmaceutical film‑coated tablets and dry powder capsule blends, C.I. Food Blue 1–aluminum lake's insolubility prevents color bridging, mottling, and inter‑batch shade variation that can occur with water‑soluble dyes during aqueous coating processes [1]. The lake's heat stability to 200 °C supports tablet coating pan temperatures without color degradation . Additionally, laboratory‑prepared IC lakes have demonstrated anti‑eluting strength 2–5× greater than commercial benchmarks in saline environments, a critical attribute for tablets containing electrolyte‑rich active pharmaceutical ingredients that accelerate dye leaching [2]. Procuring lakes with verified anti‑eluting specifications reduces batch rejection risk.

Cosmetic Color Cosmetics: Lip and Eye Product Pigmentation

As a water‑insoluble pigment dispersible in oils, glycerin, and propylene glycol, C.I. Food Blue 1–aluminum lake (INCI: Acid Blue 74 Aluminum Lake, CI 73015) is suited for lipsticks, eyeliners, and anhydrous color cosmetic formulations where color migration across product layers is unacceptable [1]. Technical datasheets specify a fine particle size (max. 7 µm) and bulk density of 0.2–0.5 g/cc, enabling smooth dispersion and uniform coverage . The lake's dye‑elution behavior differing from Brilliant Blue FCF lake means that color stability under use conditions (e.g., exposure to saliva or perspiration electrolytes) must be validated on a lake‑specific basis—generic blue lake substitution is not predictive [2].

• [1] U.S. FDA. 21 CFR § 74.3102 – FD&C Blue No. 2. Also: ChemicalBook – solubility data. DyStar FD&C Regulated Lakes product information – lakes eliminate color bleeding in water systems and disperse easily in high fat systems. View Source
• [2] Yamada M, et al. Dye Elution from Aluminum Lakes of Synthetic Food Colors (V) Indigo Carmine Lakes. J Jpn Soc Colour Mater. 1986;59(11):663–669. Anti‑eluting strength 2–5× commercial lakes. Also: Kobayashi M, et al. (VI) Brilliant Blue FCF Lakes. 1987;60(1):2–13. Elution curve type difference. View Source